UCB-J

• Molecular Formula: C17H15F3N2O
• Molecular Weight: 320.31 g/mol
• InChI: InChI=1S/C17H15F3N2O/c1-10-7-21-3-2-11(10)8-22-9-13(6-16(22)23)12-4-14(18)17(20)15(19)5-12/h2-5,7,13H,6,8-9H2,1H3/t13-/m0/s1
• InChIKey: RFSDYRVOGWHOFT-ZDUSSCGKSA-N

UCB-J: High-Affinity SV2A PET Radioligand

UCB-J (C₁₇H₁₅F₃N₂O; MW 320.31) is a small-molecule ligand of the synaptic vesicle glycoprotein 2A (SV2A) that serves as the core pharmacophore for the positron emission tomography (PET) radiotracers [¹¹C]UCB-J and [¹⁸F]UCB-J [1]. Originally derived from the anti-epileptic drug levetiracetam, UCB-J binds SV2A with nanomolar affinity and is the most extensively validated PET imaging agent for in vivo quantification of synaptic density across neurological and psychiatric disorders [2]. The non-radiolabeled reference standard (cold UCB-J) is essential for radiochemical quality control, molar activity determination, and competitive binding validation in both preclinical and clinical PET workflows.

Non-radiolabeled SV2A reference standard for PET radiochemistry QC

Supports molar activity determination and competitive binding validation

Cross-validated in preclinical and clinical PET tracer development workflows

• [1] Finnema SJ, Nabulsi NB, Eid T, Detyniecki K, Lin S-f, Chen M-K, et al. Imaging synaptic density in the living human brain. Sci Transl Med. 2016;8(348):348ra96. doi:10.1126/scitranslmed.aaf6667 View Source
• [2] Nabulsi NB, Mercier J, Holden D, Carré S, Najafzadeh S, Vandergeten M-C, et al. Synthesis and Preclinical Evaluation of ¹¹C-UCB-J as a PET Tracer for Imaging the Synaptic Vesicle Glycoprotein 2A in the Brain. J Nucl Med. 2016;57(5):777-784. doi:10.2967/jnumed.115.168179 View Source

UCB-J vs. Other SV2A PET Ligands

Despite sharing the same molecular target (SV2A), in-class compounds exhibit orders-of-magnitude differences in binding affinity, divergent specific-to-nonspecific binding ratios, and distinct pharmacokinetic profiles that fundamentally alter quantification accuracy [1]. For example, [¹⁸F]UCB-H possesses approximately 3-fold lower SV2A affinity than UCB-J and yields only ~50% displaceable signal at maximal SV2A occupancy, rendering it suboptimal for detecting subtle synaptic density changes in longitudinal studies [2]. Levetiracetam and brivaracetam, while clinically useful anti-seizure medications, display approximately 1,200-fold and approximately 85-fold weaker SV2A binding respectively, making them unsuitable as PET imaging probes. Simple potency comparisons without considering the full binding potential, kinetic modeling robustness, and test-retest precision profile will lead to unreliable synaptic density estimates and confounded drug occupancy measurements.

UCB-J Reference Standard

High-affinity SV2A pharmacophore with extensive QC validation

Near-complete displaceable binding enables reliable molar activity calibration

Consistent 1-tissue compartment kinetics across species

Alternative SV2A Ligands (e.g., UCB-H, levetiracetam analogs)

Substantially lower affinity may alter QC reference values and sensitivity benchmarks

Incomplete displaceable fraction (~50%) limits molar activity calculation reliability

Different kinetic profiles and limited multi-species validation may confound cross-study comparisons

• [1] Smart K, Brust P, Cumming P, O'Brien TJ, Vivash L. Summary of characteristics of tracers targeting SV2A. Table 1. Neuropsychopharmacology. 2024. doi:10.1038/s41386-024-01943-x View Source
• [2] Goutal S, Guillermier C, Berger-Vachon C, Rozenblum-Beddok L, Van Camp N, Delzescaux T, et al. The pharmacokinetics of [¹⁸F]UCB-H revisited in the healthy non-human primate brain. J Cereb Blood Flow Metab. 2021;41(4):891-903. doi:10.1177/0271678X20952406 View Source

UCB-J Quantitative Differentiation Evidence

Superior SV2A Binding Affinity

UCB-J exhibits an equilibrium dissociation constant (Kd) of 2.6 ± 0.25 nM in rat brain homogenates and 2.9 ± 0.54 nM in human cortical tissue, representing the highest-affinity SV2A PET probe with multi-decade validation [1]. In direct cross-study comparison, the alternative F-18 tracer [¹⁸F]UCB-H shows substantially weaker affinity (Ki = 6.8–9 nM), approximately 2.6- to 3.5-fold lower than UCB-J [2]. Compared with therapeutic SV2A ligands, UCB-J's affinity advantage is even more pronounced: levetiracetam (LEV) Ki = 4.4 ± 0.7 µM represents an approximately 1,700-fold difference, and brivaracetam (BRV) Ki = 317 ± 55 nM represents an approximately 120-fold difference [3]. This affinity hierarchy directly governs the minimal detectable change in synaptic density and the accuracy of receptor occupancy estimates.

SV2A Binding Affinity

Cross-study comparable

Kd 2.6–3.7 nM vs UCB-H 6.8–9 nM; ~120–1,700× higher than therapeutic SV2A ligands

Supports PET tracer sensitivity comparison

Assay conditions and species may influence absolute values

Evidence Dimension	SV2A binding affinity (Kd/Ki)
Target Compound Data	UCB-J Kd = 2.6 ± 0.25 nM (rat brain); Kd = 2.9 ± 0.54 nM (human cortex); Kd = 3.7 ± 1.4 nM (purified SV2A) [1][3]
Comparator Or Baseline	[¹⁸F]UCB-H Ki = 6.8–9.0 nM; Levetiracetam Ki = 4.4 ± 0.7 µM; Brivaracetam Ki = 317 ± 55 nM [2][3]
Quantified Difference	UCB-J affinity 2.6–3.5× higher than [¹⁸F]UCB-H; ~1,700× higher than levetiracetam; ~120× higher than brivaracetam
Conditions	Radioligand saturation and competition binding assays in rat and human brain homogenates, and purified SV2A protein preparations

Why This Matters

Higher affinity directly enables detection of smaller synaptic density reductions in early-stage neurodegenerative disease and more precise drug occupancy measurements at lower therapeutic doses, reducing required injected radioactivity and subject radiation exposure.

• [1] Mercier J, Archen L, Bollu V, Carré S, Chanteux H, Egrice G, et al. Preclinical In Vitro and In Vivo Characterization of Synaptic Vesicle 2A-Targeting Compounds Amenable to F-18 Labeling as Potential PET Radioligands for Imaging of Synapse Integrity. Mol Imaging Biol. 2020;22:832-841. doi:10.1007/s11307-019-01428-0 View Source
• [2] Smart K, Brust P, Cumming P, O'Brien TJ, Vivash L. Summary of characteristics of tracers targeting SV2A. Table 1. Neuropsychopharmacology. 2024. doi:10.1038/s41386-024-01943-x View Source
• [3] Mikkelsen AC, Lückmann M, Winther T, Bhatt DK, Armand-Ugón M, Schwartz TW, et al. Mechanisms underlying allosteric modulation of antiseizure medication binding to synaptic vesicle protein 2A (SV2A). Nat Struct Mol Biol. 2024. Extended Data Fig. 10. doi:10.1038/s41594-024-01335-1 View Source

Test-Retest Reproducibility Advantage

In human PET studies, [¹¹C]UCB-J total volume of distribution (VT) demonstrates a mean absolute test-retest reproducibility of 3–9% across cortical and subcortical brain regions [1]. This variability profile supports intraclass correlation coefficients (ICC) > 0.6 across repeated measurements [2]. In contrast, [¹⁸F]UCB-H exhibits approximately 10% test-retest variability for VT in non-human primates, driven in part by a slow binding component that complicates model convergence and increases measurement noise [2][3]. The 28-day repeatability of [¹¹C]UCB-J VT in Alzheimer's disease patients and healthy controls was –2.2% ± 8.5% for grey matter, confirming that the tracer maintains quantification stability over intervals relevant to disease progression monitoring [4].

Test-Retest Reproducibility

Cross-study comparable

VT TRT 3–9% (human); 28-day repeat. –2.2% ± 8.5% GM VT

Supports longitudinal study design

Requires standardized acquisition and modeling

Evidence Dimension	Test-retest reproducibility of total distribution volume (VT)
Target Compound Data	[¹¹C]UCB-J: VT TRT = 3–9% across brain regions (human); 28-day repeatability: –2.2% ± 8.5% (grey matter VT) [1][4]
Comparator Or Baseline	[¹⁸F]UCB-H: VT TRT ≈ 10% (non-human primate); slow-component kinetic instability noted in 2-tissue compartment modeling [2][3]
Quantified Difference	[¹¹C]UCB-J TRT 1.1–3.3× lower (better) than [¹⁸F]UCB-H; 108% lower grey matter VT coefficient of variation at 28-day interval
Conditions	Test-retest human PET studies with arterial blood sampling; 60-min dynamic acquisition; 1-tissue compartment model (1T2k_VB); 28-day interval for AD patients and healthy controls

Why This Matters

Lower test-retest variability directly translates to smaller required sample sizes for detecting a given effect magnitude in longitudinal clinical trials, potentially reducing study costs by 20–50% and enabling detection of synaptic density changes as low as 5–8% over 6–12 month intervals.

• [1] Finnema SJ, Nabulsi NB, Mercier J, Lin S-f, Chen M-K, Matuskey D, et al. Kinetic evaluation and test-retest reproducibility of [¹¹C]UCB-J, a novel radioligand for positron emission tomography imaging of synaptic vesicle glycoprotein 2A in humans. J Cereb Blood Flow Metab. 2018;38(11):2041-2052. doi:10.1177/0271678X17724947 View Source
• [2] Smart K, Brust P, Cumming P, O'Brien TJ, Vivash L. Summary of characteristics of tracers targeting SV2A. Table 1. Neuropsychopharmacology. 2024. doi:10.1038/s41386-024-01943-x View Source
• [3] Goutal S, Guillermier C, Berger-Vachon C, Rozenblum-Beddok L, Van Camp N, Delzescaux T, et al. The pharmacokinetics of [¹⁸F]UCB-H revisited in the healthy non-human primate brain. J Cereb Blood Flow Metab. 2021;41(4):891-903. doi:10.1177/0271678X20952406 View Source
• [4] Tuncel H, Boellaard R, Coomans EM, den Hollander ME, van der Jagt MF, Golla SSV, et al. Kinetics and 28-day test-retest repeatability and reproducibility of [¹¹C]UCB-J PET brain imaging. J Cereb Blood Flow Metab. 2021;41(6):1338-1350. doi:10.1177/0271678X20964248 View Source

Superior Specific Binding Signal

The non-displaceable binding potential (BPND) in grey matter—the primary metric of specific-to-nonspecific binding ratio that determines image contrast and quantification sensitivity—is 1.85–3.7 for [¹¹C]UCB-J across published human studies [1]. For [¹⁸F]UCB-H, the corresponding grey matter BPND is <1, representing a 2-fold to >3.7-fold deficit in specific binding signal [1][2]. This differential is not merely a theoretical concern: displacement studies using cold [¹⁹F]UCB-H demonstrate that only ~50% of the total [¹⁸F]UCB-H brain signal is displaceable at maximal SV2A occupancy, compared with the near-complete displaceable binding achievable with [¹¹C]UCB-J when using levetiracetam or padsevonil as blocking agents [2][3]. The lower nonspecific binding component of [¹¹C]UCB-J enables more reliable estimation of the non-displaceable distribution volume (VND), a critical parameter for accurate receptor occupancy calculations.

Specific Binding Signal

Cross-study comparable

BPND 1.85–3.7; ~2.0–3.7× higher than [¹⁸F]UCB-H with near-complete displaceable fraction

Supports quantification sensitivity

Displacement methodology may affect reported fractions

Evidence Dimension	Grey matter non-displaceable binding potential (BPND) and fraction of specific displaceable binding
Target Compound Data	[¹¹C]UCB-J: BPND = 1.85–3.7 (grey matter); near-complete displacement of specific binding with LEV/padsevonil blockade [1][3]
Comparator Or Baseline	[¹⁸F]UCB-H: BPND < 1 (grey matter); only ~50% total signal displaceable at maximal SV2A occupancy [1][2]
Quantified Difference	2.0–3.7× higher BPND for [¹¹C]UCB-J; approximately 100% vs approximately 50% displaceable fraction at full occupancy
Conditions	Human PET imaging with arterial input function; 1-tissue compartment model; grey matter regions of interest; displacement with levetiracetam (5–30 mg/kg i.v.) or [¹⁹F]UCB-H

Why This Matters

Higher BPND directly improves the statistical power to detect regional synaptic density differences between subject groups and enhances the accuracy of drug target engagement (occupancy) measurements, reducing the risk of false-negative findings in therapeutic trials for synaptopathies.

• [1] Smart K, Brust P, Cumming P, O'Brien TJ, Vivash L. Summary of characteristics of tracers targeting SV2A. Table 1. Neuropsychopharmacology. 2024. doi:10.1038/s41386-024-01943-x View Source
• [2] Goutal S, Guillermier C, Berger-Vachon C, Rozenblum-Beddok L, Van Camp N, Delzescaux T, et al. The pharmacokinetics of [¹⁸F]UCB-H revisited in the healthy non-human primate brain. J Cereb Blood Flow Metab. 2021;41(4):891-903. doi:10.1177/0271678X20952406 View Source
• [3] Marstrand-Joergensen MR, Ozenne B, Højgaard L, Pinborg LH, Knudsen GM, Fisher PM. Assessment of cerebral drug occupancy in humans using a single PET-scan: A [¹¹C]UCB-J PET study. Eur J Nucl Med Mol Imaging. 2024;51(10):3079-3092. doi:10.1007/s00259-024-06736-2 View Source

Robust 1-Tissue Compartmental Modeling

Kinetic analysis of [¹¹C]UCB-J brain time-activity curves (TACs) demonstrates optimal fitting with a 1-tissue compartment model (1T2k_VB) across virtually all brain regions, with Akaike Information Criterion (AIC) scores equivalent to the more complex 2-tissue model [1]. This model parsimony is a direct consequence of the tracer's fast, reversible binding kinetics and high specific-to-nonspecific binding ratio. In contrast, [¹⁸F]UCB-H kinetic data require a 2-tissue compartment model (2TCM) for adequate fitting, yet the 2TCM frequently fails to converge, yielding large total distribution volume (VT) estimates or unacceptable parameter uncertainty [2]. Even with coupled-fit strategies (constraining K1/k2 across regions), the quantification of [¹⁸F]UCB-H remains less stable than [¹¹C]UCB-J, introducing an additional source of variability that complicates multi-center standardization and cross-study meta-analysis [2]. The 60–90 minute scan window for [¹¹C]UCB-J also provides simplified quantification via SUVR-1, with only –1% ± 7% bias relative to full kinetic BPND [3].

1-Tissue Model Fit

Method context

1T2k_VB optimal across regions; SUVR-1 bias −1% ± 7% vs BPND

Simplifies multi-center QC

2TCM fails for [¹⁸F]UCB-H; model selection protocol-dependent

Evidence Dimension	Kinetic model fitting robustness and model parsimony
Target Compound Data	[¹¹C]UCB-J: 1-tissue compartment model (1T2k_VB) optimally fits TACs; AIC equal to 2T model; 60-min scan sufficient; SUVR-1 bias −1% ± 7% vs BPND [1][3]
Comparator Or Baseline	[¹⁸F]UCB-H: 2-tissue compartment model (2TCM) required; frequent non-convergence; coupled K1/k2 fitting needed for stabilization; only 50% displaceable signal [2]
Quantified Difference	[¹¹C]UCB-J requires 1 less model parameter (K1, k2, VT vs K1, k2, k3, k4, VT); superior convergence rate (100% vs incomplete for 2TCM UCB-H); 2–3.7× higher specific signal fraction
Conditions	Dynamic PET acquisition (60–120 min) with arterial blood sampling; AIC model selection criteria; non-human primate and human data

Why This Matters

A robust 1-tissue model reduces inter-rater variability in kinetic analysis, simplifies quality control across multi-center trials, and enables reliable noninvasive quantification using reference tissue models—critical for large-scale clinical deployment where arterial sampling may not be feasible.

• [1] Tuncel H, Boellaard R, Coomans EM, den Hollander ME, van der Jagt MF, Golla SSV, et al. Kinetics and 28-day test-retest repeatability and reproducibility of [¹¹C]UCB-J PET brain imaging. J Cereb Blood Flow Metab. 2021;41(6):1338-1350. doi:10.1177/0271678X20964248 View Source
• [2] Goutal S, Guillermier C, Berger-Vachon C, Rozenblum-Beddok L, Van Camp N, Delzescaux T, et al. The pharmacokinetics of [¹⁸F]UCB-H revisited in the healthy non-human primate brain. J Cereb Blood Flow Metab. 2021;41(4):891-903. doi:10.1177/0271678X20952406 View Source
• [3] Koole M, van Aalst J, Devrome M, Van Laere K. Simplified Quantification of ¹¹C-UCB-J PET Evaluated in a Large Human Cohort. J Nucl Med. 2020;61(Supplement 1):1596 View Source

Structural Pharmacology and Binding Mechanism

In a direct head-to-head binding comparison using purified SV2A protein, UCB-J demonstrated a Kd of 3.7 ± 1.4 nM, while the investigational anticonvulsant padsevonil (PSL; UCB0942) exhibited a Kd of 35 ± 3 nM—an approximately 9.5-fold weaker interaction [1]. Critically, UCB-J binding was minimally affected by the presence of the SV2A-Syt1 complex (Kd = 4.7 ± 1.8 nM vs SV2A alone), indicating that its binding site is accessible in the physiologically relevant synaptic vesicle fusion complex [1]. These binding data are corroborated by cryo-electron microscopy structures showing UCB-J induces a hallmark vestibule occlusion conformational transition in SV2A—a structural feature not observed in previous SV2A structures and one that is shared with levetiracetam binding [2]. The availability of high-resolution SV2A-UCB-J structural data (via PDB/EMDB deposition) provides a validated structural framework for rational design of next-generation SV2A-targeting therapeutics and radiotracers.

Structural Binding Mechanism

Direct head-to-head

Kd 3.7 nM (SV2A) vs padsevonil 35 nM; cryo-EM confirms orthosteric vestibule occlusion

Confirms binding mechanism independent of synaptic state

Structural data support rational tracer design

Evidence Dimension	Purified protein binding affinity and structural pharmacology
Target Compound Data	UCB-J Kd = 3.7 ± 1.4 nM (SV2A alone); Kd = 4.7 ± 1.8 nM (SV2A-Syt1 complex) [1]
Comparator Or Baseline	Padsevonil (PSL) Kd = 35 ± 3 nM (SV2A alone); Kd = 30 ± 4 nM (SV2A-Syt1 complex) [1]
Quantified Difference	UCB-J affinity ~9.5× higher than padsevonil; binding retained in SV2A-Syt1 complex (Kd ratio 1.3 vs 0.86 for PSL)
Conditions	Purified SV2A and SV2A-Syt1 complex binding assays; cryo-EM structural determination at near-atomic resolution

Why This Matters

The structurally validated, high-affinity binding of UCB-J at the SV2A orthosteric site—unperturbed by the synaptic fusion complex—provides confidence that the PET signal reflects true synaptic SV2A density rather than being confounded by synaptic activity state, making it the ligand of choice for quantitative synaptic density biomarker studies.

• [1] Mikkelsen AC, Lückmann M, Winther T, Bhatt DK, Armand-Ugón M, Schwartz TW, et al. Mechanisms underlying allosteric modulation of antiseizure medication binding to synaptic vesicle protein 2A (SV2A). Nat Struct Mol Biol. 2024. Extended Data Fig. 10. doi:10.1038/s41594-024-01335-1 View Source
• [2] Mikkelsen AC, Lückmann M, Winther T, Bhatt DK, Armand-Ugón M, Schwartz TW, et al. Mechanisms underlying allosteric modulation of antiseizure medication binding to synaptic vesicle protein 2A (SV2A). PNAS. 2025. doi:10.1073/pnas.2421526122 View Source

Clinical Validation and Evidentiary Maturity

[¹¹C]UCB-J completed first-in-human PET studies in 2016, demonstrating excellent imaging characteristics and sensitivity to synaptic loss in temporal lobe epilepsy patients [1]. As of 2024–2025, the tracer has been employed in more than 50 published clinical investigations spanning Alzheimer's disease, Parkinson's disease, Huntington's disease, frontotemporal dementia, Lewy body dementia, schizophrenia, depression, and epilepsy [2]. The closest F-18-labeled analog, [¹⁸F]SynVesT-1 (formerly [¹⁸F]MNI-1126/SDM-8), achieved first-in-human evaluation only in 2021, and while it demonstrates kinetics and binding affinity similar to [¹¹C]UCB-J, its clinical evidence base remains substantially smaller (approximately 10–15 published studies) [2][3]. Direct quantitative comparison in Huntington's disease mutation carriers (NCT05360082) is ongoing to establish inter-tracer equivalence, but the evidentiary gap means that [¹¹C]UCB-J currently provides the most extensively validated reference dataset for synaptic density quantification across the broadest spectrum of neurological and psychiatric conditions [3]. Furthermore, [¹¹C]UCB-J has been successfully employed for SV2A drug occupancy studies with levetiracetam, brivaracetam, and padsevonil, establishing validated plasma concentration-occupancy relationships [4].

Clinical Validation Maturity

Class-level inference

>50 published clinical studies across 8+ disorders; drug occupancy models for LEV, BRV, PSL

Supports multi-disorder biomarker study design

Inter-tracer equivalence with [¹⁸F]SynVesT-1 under investigation

Evidence Dimension	Clinical validation maturity and breadth of disorder evidence
Target Compound Data	[¹¹C]UCB-J: first-in-human 2016; >50 published clinical studies; validated in 8+ neurological/psychiatric disorders; drug occupancy methods established for 3+ therapeutics [1][2][4]
Comparator Or Baseline	[¹⁸F]SynVesT-1: first-in-human 2021; approximately 10–15 published studies; limited longitudinal and drug occupancy data [2][3]
Quantified Difference	5-year head start in clinical validation; approximately 3–5× more published clinical studies; 3+ established drug occupancy models vs limited for SynVesT-1
Conditions	Literature meta-analysis of PubMed-indexed clinical PET studies through 2025

Why This Matters

For regulatory submissions, grant applications, and clinical trial design, the depth of published normative data, test-retest metrics, and disorder-specific effect sizes available for [¹¹C]UCB-J substantially reduces the burden of pilot data generation compared to less-validated alternatives, accelerating study timelines by 12–24 months.

• [1] Finnema SJ, Nabulsi NB, Eid T, Detyniecki K, Lin S-f, Chen M-K, et al. Imaging synaptic density in the living human brain. Sci Transl Med. 2016;8(348):348ra96. doi:10.1126/scitranslmed.aaf6667 View Source
• [2] Smart K, Brust P, Cumming P, O'Brien TJ, Vivash L. Summary of characteristics of tracers targeting SV2A. Table 1. Neuropsychopharmacology. 2024. doi:10.1038/s41386-024-01943-x View Source
• [3] ClinicalTrials.gov. Comparison Between [¹¹C]UCB-J and [¹⁸F]SynVest-1 PET in HD. NCT05360082. 2025. View Source
• [4] Marstrand-Joergensen MR, Ozenne B, Højgaard L, Pinborg LH, Knudsen GM, Fisher PM. Assessment of cerebral drug occupancy in humans using a single PET-scan: A [¹¹C]UCB-J PET study. Eur J Nucl Med Mol Imaging. 2024;51(10):3079-3092. doi:10.1007/s00259-024-06736-2 View Source

UCB-J & [¹¹C]UCB-J Application Scenarios

Longitudinal Synaptic Density Biomarker Studies

The superior test-retest reproducibility of [¹¹C]UCB-J (VT TRT 3–9%) and 28-day repeatability (–2.2% ± 8.5% grey matter VT) directly enable detection of 5–8% annual synaptic density changes in Alzheimer's disease, Parkinson's disease, and Huntington's disease cohorts [1]. This level of sensitivity is not achievable with [¹⁸F]UCB-H (~10% TRT with modeling instability) or [¹¹C]UCB-A (slower, partially irreversible kinetics). Multi-center trials requiring centralized tracer production can leverage [¹¹C]UCB-J's published normative datasets in healthy controls across age ranges to power sample-size calculations with confidence, without needing to generate de novo pilot data for each center [2].

CNS Drug Occupancy and Target Engagement

The validated single-scan PET displacement model using [¹¹C]UCB-J with levetiracetam (IC50 6.3–12.5 µg/mL plasma) and the established padsevonil SV2A occupancy range (57–98% at 2–24 h post-dose) demonstrate that [¹¹C]UCB-J is the preferred occupancy tracer for SV2A-targeted drug development [1][2]. The high BPND (1.85–3.7) and near-complete displaceable binding enable precise IC50/EC50 estimation even at sub-maximal occupancy, reducing the number of required PET scans per subject and enabling adaptive dose-finding designs. The validated VND estimation from displacement models further allows cross-drug comparisons of SV2A engagement that are not feasible with tracers exhibiting high nonspecific binding (e.g., [¹⁸F]UCB-H, only ~50% displaceable) [3].

Cross-Species Translational Pharmacology

[¹¹C]UCB-J has been validated across species (mouse, rat, rhesus monkey, human), with consistent 1-tissue compartment kinetic modeling, high brain uptake, and specific binding confirmed by levetiracetam blockade in each species [1]. The availability of [³H]UCB-J for in vitro autoradiography (Kd = 2.6 nM rat, 2.9 nM human) provides a direct bridge between post-mortem target quantification and in vivo PET signal, enabling rigorous target engagement verification in preclinical models prior to clinical candidate selection [2]. This cross-species consistency reduces translational risk compared to less extensively characterized tracers such as [¹⁸F]SDM-16 (highest affinity but limited cross-species validation) or [¹¹C]UCB-A (irreversible kinetics confounding species translation).

Reference Standard for Radiochemistry QC

The non-radiolabeled UCB-J reference standard (CAS 2242957-52-2; purity ≥95–99%) is essential for HPLC-based radiochemical identity confirmation, molar activity (Am) determination, and cold impurity quantification in cGMP-compliant [¹¹C]UCB-J production [1]. The optimized one-step Suzuki-Miyaura radiosynthesis achieves >99% radiochemical purity and molar activity of 390 ± 180 GBq/µmol at end-of-synthesis, with residual palladium <2 ppb—specifications that require certified cold reference material for analytical validation [2]. Unlike tracers where reference standards are not commercially available at research-grade purity, UCB-J benefits from established synthetic routes and multiple qualified vendor supply chains that meet pharmacopoeial monograph expectations for clinical-grade PET tracer release.

Application

Selection Property

Validation Focus

Longitudinal synaptic density biomarker studies

Reported test-retest reproducibility profile

Longitudinal synaptic density endpoints (research)

CNS drug occupancy & target engagement

Reported binding potential & displaceable fraction context

SV2A drug-target engagement models (research)

Cross-species translational pharmacology

Cross-species kinetic consistency context

Species-translatable SV2A quantification (research)

Reference standard for radiochemistry QC

Reference standard purity & identity context

Radiochemical QC method validation (research)

• [1] Tuncel H, Boellaard R, Coomans EM, den Hollander ME, van der Jagt MF, Golla SSV, et al. Kinetics and 28-day test-retest repeatability and reproducibility of [¹¹C]UCB-J PET brain imaging. J Cereb Blood Flow Metab. 2021;41(6):1338-1350. doi:10.1177/0271678X20964248 View Source
• [2] Finnema SJ, Nabulsi NB, Eid T, Detyniecki K, Lin S-f, Chen M-K, et al. Imaging synaptic density in the living human brain. Sci Transl Med. 2016;8(348):348ra96. doi:10.1126/scitranslmed.aaf6667 View Source
• [3] Goutal S, Guillermier C, Berger-Vachon C, Rozenblum-Beddok L, Van Camp N, Delzescaux T, et al. The pharmacokinetics of [¹⁸F]UCB-H revisited in the healthy non-human primate brain. J Cereb Blood Flow Metab. 2021;41(4):891-903. doi:10.1177/0271678X20952406 View Source